Cas no 20778-47-6 (1,1-Cyclopropanediacetonitrile)

1,1-Cyclopropanediacetonitrile Properties

Names and Identifiers

• 2,2'-(Cyclopropane-1,1-diyl)diacetonitrile
• 1,1-Cyclopropanediacetonitrile
• 2-[1-(cyanomethyl)cyclopropyl]acetonitrile
• Cyclopropanesulfonamide
• (1-cyanomethylcyclopropyl)acetonitrile
• 1,1-bis(cyanomethyl)cyclopropane
• 1,1-Bis-cyanmethyl-cyclopropan
• 1,1-Di-(cyanomethyl)cyclopropan
• cyclopropane-1,1-diacetonitrile
• MFCD10687162
• SCHEMBL1963806
• L-4-CHLOROPHENYLALANINEMETHYLESTERHCL
• CS-0171560
• 20778-47-6
• (1-Cyanomethyl-cyclopropyl)-acetonitrile
• AKOS006305748
• SY239701
• AS-37204
• 2,2 inverted exclamation mark -(Cyclopropane-1,1-diyl)diacetonitrile
• UZFFTUDTQFIMFY-UHFFFAOYSA-N
• DTXSID00501522
• +Expand

• MDL： MFCD10687162
• InChIKey： UZFFTUDTQFIMFY-UHFFFAOYSA-N
• Inchi： 1S/C7H8N2/c8-5-3-7(1-2-7)4-6-9/h1-4H2
• SMILES： C1CC1(CC#N)CC#N

Computed Properties

• Exact Mass: 120.06900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 120.068748264g/mol
• Heavy Atom Count: 9
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• LogP: 1.59396
• PSA: 47.58000
• Refractive Index: 1.4578
• Boiling Point: 298 ºC
• Flash Point: 149 ºC
• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.057

1,1-Cyclopropanediacetonitrile Security Information

• Hazard Statement： H301;H311;H331
• Warning Statement： P261;P280;P301+P310;P311
• Storage Condition：Room temperature
• Signal Word：Danger

1,1-Cyclopropanediacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%